![molecular formula C16H19N3O B7583943 N-[2-(dimethylamino)pyridin-3-yl]-N,3-dimethylbenzamide](/img/structure/B7583943.png)
N-[2-(dimethylamino)pyridin-3-yl]-N,3-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)pyridin-3-yl]-N,3-dimethylbenzamide, commonly known as DMXAA, is a small molecule compound that has gained significant attention in scientific research due to its potential anti-tumor properties. DMXAA was first synthesized in the 1960s, but its potential as an anti-cancer drug was not discovered until much later.
Mechanism of Action
DMXAA's mechanism of action is not fully understood, but it is believed to activate the immune system to attack tumor cells. DMXAA induces the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which play a crucial role in the immune response against cancer cells.
Biochemical and Physiological Effects:
DMXAA has been shown to have a range of biochemical and physiological effects. In preclinical studies, DMXAA has been found to increase the production of pro-inflammatory cytokines, such as TNF-α and IFN-α, in tumor cells. DMXAA has also been shown to induce apoptosis, or programmed cell death, in tumor cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using DMXAA in lab experiments is its potential as a potent anti-tumor agent. DMXAA has been shown to be effective in inducing tumor necrosis and inhibiting tumor growth in preclinical studies. However, one of the limitations of using DMXAA in lab experiments is its toxicity. DMXAA has been shown to have toxic effects on normal cells, which can limit its use in clinical settings.
Future Directions
There are several future directions for research on DMXAA. One area of research is the development of DMXAA derivatives that have improved efficacy and reduced toxicity. Another area of research is the investigation of DMXAA's potential use in combination with other anti-cancer drugs to improve their efficacy. Additionally, the mechanism of action of DMXAA needs to be further elucidated to fully understand its anti-tumor properties.
Synthesis Methods
DMXAA can be synthesized using a multi-step process that involves the reaction of 3-cyanopyridine with dimethylamine, followed by the reaction of the resulting product with 3,4-dimethylbenzoyl chloride. The final product is purified using column chromatography to obtain DMXAA in its pure form.
Scientific Research Applications
DMXAA has been extensively studied for its anti-tumor properties in preclinical studies. It has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer types, including lung cancer, melanoma, and leukemia. DMXAA has also been investigated for its potential use in combination with other anti-cancer drugs to improve their efficacy.
Properties
IUPAC Name |
N-[2-(dimethylamino)pyridin-3-yl]-N,3-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-12-7-5-8-13(11-12)16(20)19(4)14-9-6-10-17-15(14)18(2)3/h5-11H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXPZDFJJXNKJOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)N(C)C2=C(N=CC=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.